Cas no 1864073-27-7 (4-{[(1-Phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}piperidine hydrochloride)

• Product Name: 4-{[(1-Phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}piperidine hydrochloride
• CAS No: 1864073-27-7
• MF: C₁₃H₁₈ClN₅S
• MW: 311.833519458771
• MDL: MFCD26793176
• CID: 5044903
• PubChem ID: 72716531
• Update Time: 2025-07-20

4-{[(1-Phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}piperidine hydrochloride
• 4-[(1-phenyltetrazol-5-yl)sulfanylmethyl]piperidine;hydrochloride
• 4-{[(1-Phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}piperidine hydrochloride

• MDL： MFCD26793176
• Inchi： 1S/C13H17N5S.ClH/c1-2-4-12(5-3-1)18-13(15-16-17-18)19-10-11-6-8-14-9-7-11;/h1-5,11,14H,6-10H2;1H
• InChI Key： MGPMWAIRPFMNEY-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NN=NN1C1C=CC=CC=1)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 266
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 4-{[(1-Phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}piperidine hydrochloride

Recent Advances in the Study of 4-{[(1-Phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}piperidine hydrochloride (CAS: 1864073-27-7)

The compound 4-{[(1-Phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}piperidine hydrochloride (CAS: 1864073-27-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's role as a modulator of specific biological targets, particularly in the context of neurological disorders and inflammatory diseases. The tetrazole moiety, a key structural component, is known for its bioisosteric properties, which can enhance the compound's stability and bioavailability. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize the compound's efficacy and reduce potential side effects.

In vitro and in vivo studies have demonstrated promising results, particularly in the inhibition of enzymes involved in inflammatory pathways. For instance, the compound has shown significant activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This suggests potential applications in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and neurodegenerative diseases.

Further investigations into the pharmacokinetics and pharmacodynamics of 4-{[(1-Phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}piperidine hydrochloride have revealed favorable absorption and distribution profiles. The compound exhibits good blood-brain barrier penetration, making it a candidate for central nervous system (CNS)-targeted therapies. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects.

Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore the compound's potential in drug development. Preclinical trials are currently in progress, with preliminary data indicating a favorable safety profile. Future research directions include structural modifications to enhance selectivity and efficacy, as well as large-scale synthesis for further clinical testing.

In conclusion, 4-{[(1-Phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}piperidine hydrochloride represents a promising candidate for therapeutic development, with its unique chemical structure and biological activity offering multiple avenues for exploration. Continued research and collaboration will be essential to fully realize its potential in addressing unmet medical needs.